1-[(Prop-1-en-1-yl)oxy]-4-[(prop-2-en-1-yl)oxy]butane

• CAS No.: 170124-89-7
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 1-prop-1-enoxy-4-prop-2-enoxybutane
• InChI: InChI=1S/C10H18O2/c1-3-7-11-9-5-6-10-12-8-4-2/h3-4,8H,1,5-7,9-10H2,2H3
• InChI Key: IJRJDJNDPVCCBR-UHFFFAOYSA-N
• Canonical SMILES: CC=COCCCCOCC=C

Description

1-[(Prop-1-en-1-yl)oxy]-4-[(prop-2-en-1-yl)oxy]butane is a useful research compound. Its molecular formula is C10H18O2 and its molecular weight is 170.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20 g 4(1-propenoxy)-1-butanol (0.15 moles), 24.2 g allyl bromide (0.2 moles), 1.26 g tetra-n-butylammonium bromide (3.9 mmoles); 8 g sodium hydroxide (0.2 moles); and 60 mL toluene were stirred at 60° C. for ten hours. After cooling, the reaction mixture was filtered to remove inorganic salts and the filtrate was poured into distilled water. The organic layer was separated and the aqueous layer was washed again with fresh toluene. The toluene layers were combined and the solvent removed on a rotary evaporator leaving 1-allyloxy-4(1-propenoxy)butane (an α-allyloxy-ω-(1-propenoxy)alkane) as a clear oil. Further purification was accomplished by distillation at 110° C. under a vacuum of 0.7 mm Hg, obtaining a 75% yield.